1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride

• IUPAC Name: 1-(3-phenylmethoxyphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C15H17NO.ClH/c1-12(16)14-8-5-9-15(10-14)17-11-13-6-3-2-4-7-13;/h2-10,12H,11,16H2,1H3;1H
• InChI Key: GSMJUVHGBWUTQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OCC2=CC=CC=C2)N.Cl
• Molecular Formula: C15H18ClNO
• Molecular Weight: 263.76 g/mol
• CAS No.: 123983-07-3

Description

1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride is a chiral amine derivative with the molecular formula C₁₅H₁₈ClNO and a molecular weight of 263.77 g/mol . The compound features a benzyloxy group (-OCH₂C₆H₅) at the 3-position of the phenyl ring, connected to an ethanamine backbone, and is stabilized as a hydrochloride salt to enhance solubility and stability. Its IUPAC name is (1R)-1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride, emphasizing the stereochemistry at the chiral center . The benzyloxy substituent contributes to steric bulk and lipophilicity, which may influence receptor binding and pharmacokinetics in therapeutic applications .

Preparation Methods

The synthesis of 1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride typically involves the reaction of 3-(benzyloxy)benzaldehyde with a suitable amine source under controlled conditions. The reaction is usually carried out in the presence of a reducing agent to form the desired amine product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form secondary or tertiary amines.

Substitution: The benzyl group can undergo nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Substituent Variations on the Phenyl Ring

Structural analogs differ primarily in the substituents on the phenyl ring, which modulate electronic, steric, and metabolic properties:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
1-[3-(Benzyloxy)phenyl]ethan-1-amine HCl	3-(Benzyloxy)	C₁₅H₁₈ClNO	263.77	Bulky benzyloxy group; chiral center
1-(2-Chlorophenyl)ethan-1-amine HCl	2-Chloro	C₈H₁₁Cl₂N	197.71	Electron-withdrawing Cl; compact structure
1-[3-(Trifluoromethoxy)phenyl]ethan-1-amine HCl	3-(Trifluoromethoxy)	C₉H₉ClF₃NO	215.68	Strong electron-withdrawing CF₃O group; enhanced metabolic stability
1-[3-(Difluoromethoxy)phenyl]ethan-1-amine HCl	3-(Difluoromethoxy)	C₉H₁₀ClF₂NO	215.68	Moderate electron-withdrawing F₂CO group; improved bioavailability
1-[3-(Pentafluoro-λ⁶-sulfanyl)phenyl]ethan-1-amine HCl	3-(SF₅)	C₈H₇ClF₅NS	279.66	Highly electronegative SF₅; potential for unique binding interactions
1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-amine HCl	4-(3-Methylbenzyloxy)	C₁₆H₂₀ClNO	277.79	Methyl-substituted benzyloxy; altered steric profile

Key Observations :

• Electron-withdrawing groups (e.g., Cl, CF₃O, SF₅) increase polarity and metabolic stability but may reduce membrane permeability .
• Fluorinated substituents (e.g., CF₃O, F₂CO) are common in drug design for their ability to modulate pKa and improve bioavailability .

Stereochemical Variations

The (1R)-enantiomer of 1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride is explicitly documented , while other analogs (e.g., (S)-1-(2-chlorophenyl)ethan-1-amine HCl) highlight the importance of chirality in pharmacological activity . Enantiomers often exhibit divergent binding affinities; for example, (S)-configured amines may show higher receptor specificity due to spatial compatibility with chiral binding sites .

Core Structure Modifications

• Azetidine Derivatives : Compounds like 1-benzhydrylazetidin-3-amine HCl replace the ethanamine backbone with a rigid azetidine ring, altering conformational flexibility and binding kinetics .

Implications of Structural Differences

• Physicochemical Properties :
  • Lipophilicity: Benzyloxy and aryl groups increase logP, favoring CNS penetration, while polar substituents (e.g., Cl, CF₃O) enhance aqueous solubility .
  • Metabolic Stability: Fluorinated and sulfanyl groups resist oxidative degradation, prolonging half-life .
• Therapeutic Potential: Analogs with SF₅ or CF₃O groups (e.g., ) are candidates for targeting lipid-sensing receptors (e.g., FFAR1/FFAR4) due to their mimicry of fatty acid structures. The benzyloxy group in the target compound may confer selectivity for G protein-coupled receptors (GPCRs) or monoamine transporters .

Biological Activity

1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• IUPAC Name : 1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride
• Molecular Formula : C$_{15}$H$_{17}$ClN$_2$O

The biological activity of 1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride is primarily attributed to its interaction with various molecular targets, including receptors and enzymes. It acts as a modulator of neurotransmitter systems, potentially influencing pathways associated with mood regulation and cognitive function.

Biological Activities

Research indicates several notable biological activities associated with this compound:

• Neurotransmitter Modulation : The compound has been shown to interact with trace amine-associated receptors (TAARs), which are implicated in neurological disorders such as schizophrenia. Studies have demonstrated that it can exhibit agonistic effects on TAAR1, leading to behavioral changes in animal models .
• Antidepressant Effects : In vivo studies suggest that 1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride may possess antidepressant-like properties. It has been evaluated in models of depression, showing potential efficacy in reducing symptoms .

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Study on TAAR1 Agonism :
  • Objective : To evaluate the effects of 1-[3-(Benzyloxy)phenyl]ethan-1-amine hydrochloride on TAAR1.
  • Methodology : Behavioral assays in rodents were conducted to assess hyperactivity induced by MK-801.
  • Results : The compound demonstrated significant efficacy in reducing hyperactivity, suggesting its potential as a therapeutic agent for schizophrenia-related symptoms .
• Antidepressant Activity Assessment :
  • Objective : To determine the antidepressant-like effects of the compound.
  • Methodology : The forced swim test and tail suspension test were employed to evaluate behavioral changes.
  • Results : The compound significantly reduced immobility time, indicating potential antidepressant activity .

Data Table: Summary of Biological Activities

Activity Type	Methodology	Findings
TAAR1 Agonism	Behavioral assays in rodents	Reduced MK-801-induced hyperactivity
Antidepressant Activity	Forced swim and tail suspension tests	Decreased immobility time